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Compound of Interest

Compound Name: 1-Naphthalenamine, 2,4-dinitro-

Cat. No.: B172571

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of the chemical compound 1-Naphthalenamine, 2,4-dinitro-. The information presented herein
is intended to support research and development activities by providing detailed experimental
protocols, key characterization data, and a clear visualization of the synthetic pathway.

Core Compound Properties

1-Naphthalenamine, 2,4-dinitro- is a polycyclic aromatic amine containing two nitro functional
groups. These structural features significantly influence its chemical reactivity and physical
properties. The presence of the electron-withdrawing nitro groups decreases the electron
density of the naphthalene ring system, while the amino group acts as an electron-donating
group. This electronic interplay makes the compound a subject of interest in various chemical
syntheses, including as a potential intermediate for dyes and pigments.

Table 1: Physicochemical Properties of 1-Naphthalenamine, 2,4-dinitro-
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Property Value

Molecular Formula C10H7N304

Molecular Weight 233.18 g/mol

CAS Number 13029-24-8

Appearance Not explicitly available; likely a crystalline solid
Melting Point Not explicitly available

Boiling Point Not explicitly available

Solubility Insoluble in water

Synthesis of 1-Naphthalenamine, 2,4-dinitro-

The synthesis of 1-Naphthalenamine, 2,4-dinitro- is a multi-step process that begins with the
protection of the amino group of 1-naphthylamine, followed by a dinitration reaction, and
subsequent deprotection to yield the final product. This strategic approach is necessary to
control the regioselectivity of the nitration and to prevent unwanted side reactions such as
oxidation of the amino group.
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Step 1: Acetylation
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¢ To cite this document: BenchChem. [In-Depth Technical Guide: Synthesis and
Characterization of 1-Naphthalenamine, 2,4-dinitro-]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b172571#synthesis-and-characterization-
of-1-naphthalenamine-2-4-dinitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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